Cas no 133395-16-1 (Magnesium Bis(trifluoromethane Sulfone)imide)

Magnesium Bis(trifluoromethane Sulfone)imide, or Mg(TFSI)₂, is a magnesium salt of bis(trifluoromethanesulfonyl)imide. It is widely recognized for its high thermal stability, excellent electrochemical properties, and low lattice energy, making it a valuable component in advanced battery electrolytes, particularly magnesium-ion batteries. The compound exhibits superior ionic conductivity and broad electrochemical windows, enhancing energy storage efficiency and cycle life. Its hydrophobic nature and resistance to oxidation further contribute to its stability in harsh environments. Mg(TFSI)₂ is also utilized in specialty chemical synthesis and as a catalyst in organic reactions, owing to its strong Lewis acidity and compatibility with various solvents.
Magnesium Bis(trifluoromethane Sulfone)imide structure
133395-16-1 structure
Product Name:Magnesium Bis(trifluoromethane Sulfone)imide
CAS No:133395-16-1
MF:C4F12MgN2O8S4
MW:584.597238540649
MDL:MFCD14156020
CID:899563
PubChem ID:354333665
Update Time:2025-10-17

Magnesium Bis(trifluoromethane Sulfone)imide Chemical and Physical Properties

Names and Identifiers

    • MAGNESIUM TRIFLUOROMETHANESULFONIMIDE
    • MagnesiuM bis(trifluoroMethylsulfonyl)iMide
    • Magnesium trifluoromethanesulfonamide
    • Magnesium bis(trifluoromethanesulfonimide)
    • magnesium triflimide
    • Magnesium(II) Bis(trifluoromethanesulfonyl)imide
    • Bis(trifluoromethanesulfonyl)imide Magnesium(II) Salt
    • Magnesium(II) Triflimide
    • Magnesium bis(trifluoromethylsulfonyl)imide, min. 97%
    • magnesium bistrifluoromethanesulfonimide
    • Magnesium(II) Bis(trifluoromethylsulfonyl)imide
    • M2861
    • MAGNESIUM(2+) BIS(BISTRIFLYLIMIDE ANION)
    • 133395-16-1
    • SY071697
    • MFCD14156020
    • DB-255111
    • Magnesium(II) Bis(trifluoromethanesulfonyl)imide 99.5%
    • Magnesium Bis(trifluoromethane Sulfone)imide
    • MDL: MFCD14156020
    • Inchi: 1S/2C2F6NO4S2.Mg/c2*3-1(4,5)14(10,11)9-15(12,13)2(6,7)8;/q2*-1;+2
    • InChI Key: DMFBPGIDUUNBRU-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.[Mg+2]

Computed Properties

  • Exact Mass: 303.90200
  • Monoisotopic Mass: 583.8196293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 374
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 172Ų

Experimental Properties

  • Melting Point: >200 °C
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 85.04000
  • LogP: 3.22090
  • Sensitiveness: Moisture Sensitive

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